Tenure Dentin Conditioner
Description
Properties
CAS No. |
119758-66-6 |
|---|---|
Molecular Formula |
C8H12O2 |
Synonyms |
Tenure Dentin Conditioner |
Origin of Product |
United States |
Chemical Composition and Functional Principles of Tenure Dentin Conditioner in Research Applications
Elucidation of Key Chemical Constituents in Tenure Dentin Conditioner
This compound is a multi-component system designed to modify the dentin surface to promote adhesion of restorative materials. Its formulation is based on an aqueous solution containing key chemical constituents that interact with the tooth structure. Research has identified the primary active ingredients as aluminum oxalate (B1200264) and nitric acid. amjdent.comamjdent.com
Contribution of Nitric Acid to Dentin Surface Modification
Nitric acid is another critical ingredient in this compound, typically present at a concentration of around 2.5%. amjdent.comusu.edu Its primary role is to act as an acidic conditioner, modifying the dentin surface by removing the smear layer and demineralizing the underlying dentin. amjdent.comscispace.comnih.gov The smear layer is a layer of debris that forms on the tooth surface after mechanical preparation. Its removal is often a prerequisite for achieving a strong bond between the dentin and restorative materials. nih.gov
The acidic nature of nitric acid, with a pH around 1.0 at a 2.5% concentration, facilitates the etching process. usu.edu This etching exposes the collagen fibril network within the dentin matrix by dissolving the hydroxyapatite (B223615) mineral phase. nih.govpocketdentistry.com This exposed collagen network provides a micro-retentive surface for the infiltration of adhesive resins, a fundamental principle of dentin bonding. pocketdentistry.com
Research has shown that nitric acid treatment can increase dentin permeability initially. nih.gov However, its effect on bond strength can be significant. Studies comparing different acid etchants have found that nitric acid can yield bond strengths comparable to the more commonly used phosphoric acid, particularly on wet dentin surfaces. usu.edu Furthermore, some studies suggest that nitric acid may have an impact on the secondary structures of collagen, causing a reduction in certain helical structures and an increase in β-sheets and random coils. nih.govresearchgate.net
Theoretical Basis of Chemical Interaction with Dentin Substrate Components
The efficacy of this compound in promoting adhesion lies in its chemical interactions with the primary components of the dentin substrate: the inorganic mineral phase and the organic matrix.
Acidic Functional Groups and Mineral Phase Demineralization
Dentin is a composite material, with its mineral phase primarily composed of hydroxyapatite. springermedizin.de The acidic functional groups present in this compound, particularly from nitric acid, play a pivotal role in demineralizing this inorganic component. nih.govnih.govpocketdentistry.com This demineralization process involves the dissolution of hydroxyapatite crystals, which exposes the underlying collagen fibril network. pocketdentistry.comspringermedizin.de
The extent of demineralization is a critical factor. The goal is to create a porous, retentive surface without excessively weakening the dentin structure. bjmu.edu.cn The concentration of the acid and the duration of its application are key parameters that influence the depth and pattern of demineralization. scispace.combjmu.edu.cn The acidic environment created by the conditioner facilitates the removal of the smear layer and the opening of the dentinal tubules, which is essential for the subsequent infiltration of adhesive monomers. amjdent.comnih.gov
The interaction is not limited to simple dissolution. The oxalate ions from the aluminum oxalate can react with the calcium ions released from the hydroxyapatite, forming insoluble calcium oxalate precipitates. allenpress.comresearchgate.net This reaction can contribute to the occlusion of dentinal tubules, which is relevant for reducing dentin permeability and sensitivity. nih.govallenpress.com
| Property | Value | Source |
| Initial pH of Aluminum Oxalate Solution | 0.75 | amjdent.com |
| Nitric Acid Concentration | 2.5% (w/w) | amjdent.comnih.gov |
| pH of 2.5% Nitric Acid | 1.0 | usu.edu |
Interactions with Organic Matrix Components, Including Type I Collagen
The organic matrix of dentin is predominantly composed of type I collagen. pocketdentistry.comspringermedizin.debjmu.edu.cn After the demineralization of the mineral phase, this collagen network becomes exposed. pocketdentistry.com The interaction of the conditioner and subsequent adhesive components with this collagenous matrix is crucial for forming a durable bond. amjdent.compocketdentistry.combjmu.edu.cn
The acidic treatment modifies the collagen network. While the primary function of the acid is demineralization, studies have shown that acids like nitric acid can also alter the secondary structure of collagen. nih.govresearchgate.net This can involve changes in the helical structures and an increase in random coils and β-sheets, which may influence the mechanical properties and reactivity of the collagen matrix. nih.govresearchgate.net
The exposed collagen fibrils provide a scaffold for the infiltration of adhesive resins. pocketdentistry.com The ability of the resin monomers to penetrate this network and entangle with the collagen fibrils is fundamental to the formation of the "hybrid layer," a key structure in modern dentin bonding. pocketdentistry.com The surface energy of the dentin is also altered by the conditioning process, which can improve its wettability and facilitate the penetration of the adhesive. scispace.com
| Component | Interaction | Effect | Source |
| Aluminum Oxalate | Reacts with calcium ions in dentin | Forms calcium oxalate crystals, potentially occluding tubules | allenpress.com |
| Nitric Acid | Demineralizes hydroxyapatite | Exposes collagen fibril network, removes smear layer | nih.govnih.govpocketdentistry.com |
| Acidic Functional Groups | Demineralize mineral phase | Creates microporosity for resin infiltration | nih.govnih.govpocketdentistry.comspringermedizin.de |
| Conditioner | Modifies collagen structure | Alters secondary structure, may affect mechanical properties | nih.govresearchgate.net |
Mechanisms of Action and Dentin Substrate Interaction in Research Models
Smear Layer Dynamics and Conditioner Interaction
The smear layer, an amorphous layer of debris produced on the tooth surface during instrumentation, presents a significant challenge to achieving a durable bond. The interaction of Tenure Dentin Conditioner with this layer is a critical initial step in the bonding process.
Smear Layer Dissolution and Removal Processes
The primary component of this compound, 25% phosphoric acid, is highly effective in dissolving the smear layer. This acidic component demineralizes both the inorganic hydroxyapatite (B223615) crystals and the organic collagenous matrix that constitute the smear layer, leading to its removal from the dentin surface medicalexpo.com. This process is crucial for exposing the underlying dentin and allowing for the subsequent infiltration of adhesive resins.
The efficiency of smear layer removal is dependent on the concentration of the acid and the application time. While higher concentrations of phosphoric acid can lead to more aggressive removal, the 25% concentration in this compound is formulated to effectively cleanse the surface without causing excessive demineralization of the underlying healthy dentin.
Smear Layer Modification and Incorporation into the Adhesion Interface
In some bonding strategies, particularly with milder self-etching conditioners, the smear layer is not completely removed but rather modified and incorporated into the hybrid layer. However, with an etchant containing 25% phosphoric acid like this compound, the primary mechanism is the dissolution and removal of the smear layer rather than its modification. The intention is to create a fresh, clean dentin surface for optimal bonding. The addition of 0.5% aluminum oxalate (B1200264) may play a role in conditioning the dentin surface after the initial etching by the phosphoric acid, potentially influencing the interaction with the adhesive system.
Dentin Demineralization and Collagen Network Exposure
Following the removal of the smear layer, this compound acts on the intact dentin surface, initiating a controlled demineralization process that is fundamental to the formation of a hybrid layer.
Controlled Demineralization Depth and Pattern Induced by this compound
The 25% phosphoric acid in this compound selectively removes the hydroxyapatite crystals from the intertubular and peritubular dentin, creating a microporous scaffold. The depth of this demineralization is a critical factor; it must be sufficient to allow for resin infiltration but not so deep as to create a zone of unsupported collagen that is prone to degradation. Research on various phosphoric acid concentrations has shown that the depth of demineralization is directly related to the acid concentration and the duration of application. A 25% concentration, as found in this compound, provides a controlled demineralization, typically creating a hybrid layer of a few micrometers in thickness.
The presence of aluminum oxalate in the formulation may also influence the demineralization pattern. Oxalates are known to react with calcium ions in dentin to form insoluble calcium oxalate crystals, which can partially occlude the dentinal tubules and potentially reduce the depth of demineralization, offering a degree of protection against over-etching.
Influence on Collagen Fibril Exposure and Conformation
The demineralization process exposes the intricate network of collagen fibrils within the dentin matrix. The preservation of the three-dimensional structure of this collagen network is paramount for achieving a strong and durable bond. The acidic nature of this compound effectively uncovers these collagen fibrils, creating a porous surface for the adhesive to penetrate.
The conformation of the exposed collagen fibrils is crucial. An ideal conditioning process leaves the collagen fibrils in a suspended, upright position, allowing for complete envelopment by the adhesive resin. Overly aggressive etching can lead to the collapse and denaturation of the collagen network, hindering resin infiltration and compromising the integrity of the hybrid layer. The balanced formulation of this compound aims to expose the collagen network while minimizing the risk of such structural damage.
Dentinal Tubule Patency and Morphology Alterations
The interaction of this compound with the dentinal tubules significantly alters the surface morphology and permeability of the dentin.
The application of 25% phosphoric acid effectively removes the smear plugs that occlude the orifices of the dentinal tubules. This opening of the tubules, known as achieving patency, is a key aspect of the etch-and-rinse adhesive technique. The removal of these plugs allows for the penetration of the adhesive resin into the tubules, forming resin tags that contribute to the micromechanical retention of the restoration.
The morphology of the tubule orifices is also altered by the conditioning process. The etchant can widen the diameter of the tubule openings, creating a funnel shape. This funneling effect can enhance the surface area available for bonding and facilitate the flow of the adhesive into the tubules. The aluminum oxalate in this compound may have a secondary effect of partially precipitating within the tubule orifices, which could potentially reduce postoperative sensitivity by limiting fluid flow within the tubules.
| Feature | Observation with this compound (Etch 'N' Seal) | Primary Active Ingredient Responsible |
| Smear Layer | Dissolved and removed | 25% Phosphoric Acid |
| Dentin Demineralization | Controlled depth, creating a microporous surface | 25% Phosphoric Acid |
| Collagen Network | Exposed and preserved in a three-dimensional structure | 25% Phosphoric Acid |
| Dentinal Tubules | Smear plugs removed, leading to patent tubules | 25% Phosphoric Acid |
| Tubule Orifice Morphology | Widened and potentially funnel-shaped | 25% Phosphoric Acid |
| Potential Secondary Effect | Partial tubule occlusion, reduced risk of over-etching | 0.5% Aluminum Oxalate |
Opening of Dentinal Tubules and Peritubular Dentin Interaction
A primary function of acidic dentin conditioners is the removal of the smear layer, a layer of debris formed on the dentin surface during mechanical instrumentation. nih.govelsevierpure.com This process exposes the underlying dentin structure, including the openings of the dentinal tubules. ivorygraft.com The acidic components of the conditioner demineralize the dentin surface, which includes the mineral-rich peritubular dentin that encases the tubules. nih.gov
Research indicates that most bonding systems utilize acidic conditioners to remove the smear layer and demineralize the dentin surface. nih.govelsevierpure.com This demineralization exposes the collagen fiber network within the intertubular dentin, creating a microporous surface that facilitates the micromechanical interlocking of adhesive resins. ivorygraft.comijcmph.com The interaction with peritubular dentin results in a widening of the tubule orifices, a critical step for subsequent adhesive penetration and the formation of resin tags. The convergence of dentinal tubules towards the pulp chamber means that the density and diameter of these tubules increase in deeper dentin, leading to a corresponding increase in dentin permeability as the dentin is prepared deeper.
The extent of demineralization and tubule opening is dependent on the type of acid, its concentration, and the application time. nih.gov While this etching process is crucial for adhesion, it also increases dentin permeability by removing the smear plugs that partially occlude the tubules. ivorygraft.com
Formation of Precipitates within Dentinal Tubules (e.g., Aluminum Oxalate Reaction Products)
A distinguishing feature of this compound is its formulation containing aluminum oxalate. nih.govresearchgate.net This compound plays a dual role: it conditions the dentin surface and simultaneously forms precipitates that occlude the dentinal tubules. nih.govresearchopenworld.com
The mechanism involves the reaction of oxalate ions with the calcium ions present in the dentin, leading to the formation of insoluble calcium oxalate crystals. researchopenworld.com These precipitates form both on the dentin surface and within the dentinal tubules, effectively reducing dentin permeability. nih.govresearchopenworld.com This reduction in permeability is significant as it can mitigate postoperative sensitivity by limiting the outward flow of dentinal fluid. researchgate.net
Studies have shown that the application of oxalate-containing products can lead to significant occlusion of dentinal tubules. researchopenworld.com Scanning electron microscopy (SEM) investigations have confirmed the presence of these crystalline precipitates covering the dentin surface and occluding the tubules after treatment with products containing aluminum oxalate. researchgate.net
The formation of these precipitates is a dynamic process. One study comparing the efficacy of various oxalate treatments found that a 10-second application of this compound initially increased dentin permeability. nih.gov However, extending the treatment time to 30 or 60 seconds resulted in a decrease in permeability, indicating the time-dependent nature of the precipitate formation. nih.gov The initial increase is likely due to the removal of the smear layer, while the subsequent decrease is attributed to the formation of oxalate crystals.
The stability of these precipitates is also a key factor. Research suggests that calcium oxalate crystals are stable and can resist acidic challenges, which is important for the long-term durability of the seal. researchopenworld.com
Below are tables summarizing research findings on the effects of dentin conditioners on dentin permeability and tubule occlusion.
| Dentin Conditioner | Application Time | Effect on Dentin Permeability | Reference |
|---|---|---|---|
| This compound (Aluminum Oxalate) | 10 seconds | Increased | nih.gov |
| This compound (Aluminum Oxalate) | 30 seconds | Decreased | nih.gov |
| This compound (Aluminum Oxalate) | 60 seconds | Further Decreased | nih.gov |
| Ferric Oxalate | 30 seconds | Decreased | nih.gov |
| Ferric Oxalate | 60 seconds | Further Decreased | nih.gov |
| Phosphoric Acid | Not Specified | Significantly Increased | nih.govresearchgate.net |
| Study Focus | Key Finding | Research Method | Reference |
|---|---|---|---|
| Efficacy of Oxalate-Containing Products | Products containing aluminum oxalate, ferric oxalate, and oxalic acid covered the dentin surface and occluded the tubules. | Scanning Electron Microscopy (SEM) | researchgate.net |
| Mechanism of Oxalate Action | Oxalates react with calcium ions in dentin to form insoluble calcium oxalate crystals inside and on the surface of dentinal tubules. | Literature Review and In Vitro Analysis | researchopenworld.com |
| Stability of Occlusion | Calcium oxalate precipitates were stable against acidic challenges. | Hydraulic Conductance Measurement | researchopenworld.com |
Research Methodologies Employed in Studying Tenure Dentin Conditioner
In Vitro Experimental Designs for Dentin Conditioning Studies
In vitro, or laboratory-based, studies form the foundation of dental materials research. They allow for the controlled assessment of a material's performance under standardized conditions, providing reproducible data that can be compared across different studies and materials.
Standardization of tooth specimens is a critical first step in ensuring the reliability and comparability of in vitro research. researchgate.net The lack of homogeneity in specimen preparation can limit the ability to draw clear comparisons between studies. researchgate.netnih.gov
A common and crucial protocol involves the preparation of the dentin surface to create a standardized smear layer—a layer of debris produced by cutting or grinding the tooth structure. This is typically achieved by grinding the dentin surface with silicon carbide (SiC) abrasive paper, often of a specific grit. thieme-connect.comnih.gov For instance, studies evaluating Tenure Dentin Conditioner have utilized #600 grit SiC paper to create a consistent smear layer before applying the conditioner and analyzing the subsequent surface changes. researchgate.net This process ensures that each conditioner is being tested against an equivalent initial surface state. thieme-connect.comnih.gov
To further enhance standardization, modern techniques such as CAD-CAM (computer-aided design and computer-aided manufacturing) technology are being employed. nih.gov This technology allows for the precise milling of extracted teeth to identical, pre-programmed dimensions, which can reduce bias arising from variations in manual sample fabrication. researchgate.netnih.gov
Table 1: Common Dentin Specimen Preparation and Standardization Techniques
| Technique | Description | Purpose | Common Materials/Parameters |
|---|---|---|---|
| Surface Grinding | Mechanical abrasion of the dentin surface to expose a fresh, flat area. | To create a standardized surface and a uniform smear layer for testing. | Silicon Carbide (SiC) abrasive papers (e.g., #600, #800 grit). thieme-connect.comnih.govresearchgate.net |
| Embedding | Encasing the tooth root in a resin block (e.g., acrylic resin). | To facilitate handling and secure mounting of the specimen for cutting and testing. thieme-connect.com | Acrylic resin, epoxy resin. |
| Sectioning | Cutting the tooth into standardized shapes and sizes (e.g., discs, beams). | To create multiple, comparable specimens from a single tooth for various tests. | Low-speed diamond saw. |
| CAD/CAM Milling | Using a computer-controlled milling unit to shape the tooth specimen. | To achieve a high degree of standardization and reproducibility in specimen dimensions. researchgate.netnih.gov | Digital scan of a master model, milling blocks. nih.gov |
| Polishing | Further refining the surface after grinding to achieve a specific smoothness. | To remove scratches from grinding and create a highly polished surface for specific analyses. | Aluminum oxide slurries of various particle sizes (e.g., 1 µm, 0.05 µm). thieme-connect.comnih.gov |
Advanced Analytical Techniques for Characterizing Conditioner-Dentin Interactions
To understand how this compound modifies the dentin surface and interacts with it at a molecular level, researchers employ a range of advanced analytical techniques capable of providing high-resolution imaging and chemical analysis.
High-resolution microscopy is indispensable for visualizing the microscopic and sub-microscopic changes that occur at the conditioner-dentin interface.
Scanning Electron Microscopy (SEM) is widely used to obtain high-magnification images of the dentin surface topography. nih.gov In studies of dentin conditioners, SEM is used to evaluate the effectiveness of smear layer removal and the degree to which dentinal tubules are opened. scielo.org.mxnih.gov It can also be used to visualize the "hybrid layer" or "resin-dentin interdiffusion zone," which is the interface where the adhesive resin interlocks with the conditioned dentin. nih.govekb.eg This zone is critical for adhesion, and SEM provides detailed morphological information about its quality and structure. ekb.eg
Transmission Electron Microscopy (TEM) offers even higher magnification and resolution than SEM, allowing for the examination of the internal ultrastructure of the dentin and the interface. nih.gov For TEM analysis, specimens are cut into ultrathin sections. This technique can reveal the fine details of collagen fibril networks within the demineralized dentin and how they are encapsulated by adhesive resins. nih.govresearchgate.net TEM has been instrumental in identifying distinct sublayers within the resin-dentin interdiffusion zone, providing deep insights into the mechanism of bonding. nih.gov
Spectroscopic techniques are non-destructive methods that provide valuable information about the chemical composition and molecular structure of the dentin surface before and after conditioning. mdpi.com
X-ray Photoelectron Spectroscopy (XPS) is a highly surface-sensitive technique that can determine the elemental composition and chemical state of the top 1-10 nanometers of a material. mdpi.com A key study utilized XPS to analyze dentin surfaces treated with this compound. researchgate.net The results showed that Tenure, along with other acidic conditioners, effectively lowered the surface concentration of calcium (Ca) and phosphorus (P), the primary mineral components of dentin. researchgate.net This indicates that the conditioner works by demineralizing the superficial dentin layer.
Fourier Transform Infrared Spectroscopy (FTIR) identifies chemical bonds within a material by measuring the absorption of infrared radiation. researchgate.net It is used to detect changes in both the mineral (e.g., phosphate (B84403), carbonate) and organic (e.g., collagen) components of dentin. researchgate.netnih.gov In the context of dentin conditioning, FTIR can confirm the loss of mineral content (demineralization) and assess the integrity of the underlying collagen matrix. researchgate.netnih.gov Micro-ATR FTIR, a variant of the technique, was used to corroborate the XPS findings by confirming the loss of Ca and P from acid-treated dentin. researchgate.net
Table 3: XPS Surface Composition Analysis of Conditioned Dentin
| Treatment Group | Calcium (Ca) at% | Phosphorus (P) at% | Ca/P Ratio | Key Finding |
|---|---|---|---|---|
| Smear Layer (Control) | 16.9 | 10.1 | 1.67 | Baseline mineral content of the prepared dentin surface. |
| This compound | 10.9 | 6.8 | 1.60 | Significant reduction in surface Ca and P, indicating demineralization. researchgate.net |
| Phosphoric Acid | 7.9 | 5.2 | 1.52 | Strong demineralization effect, with a greater reduction in Ca and P compared to Tenure. researchgate.net |
Data adapted from Thompson V.P., et al., J. Adhesion, 1992. researchgate.net
Mechanical Evaluation Methods in Material Science Research
The ultimate goal of using a dentin conditioner is to improve the adhesion of restorative materials to the tooth. Therefore, mechanical testing is essential to quantify the strength and durability of this bond.
A variety of mechanical tests are employed:
Bond Strength Testing: This is the most common method for evaluating the effectiveness of a dentin conditioner and adhesive system. It measures the force required to debond the restorative material from the dentin. Common configurations include shear bond strength (SBS) and micro-tensile bond strength (µTBS) tests, which are typically performed using a universal testing machine. typeset.iothejcdp.com
Microhardness Testing: This method measures the hardness of the dentin surface. Techniques like Vickers (VHN) or Knoop hardness testing can assess whether conditioning agents or storage protocols have altered the mechanical properties of the dentin itself. nih.gov
Nanoindentation: This is a highly sensitive technique used to measure the hardness and elastic modulus of materials at the nanometer scale. kssfp.jpresearchgate.net It can be used to characterize the mechanical properties of the hybrid layer itself, providing insights into the quality of the bond at the interfacial level. researchgate.net
These mechanical evaluations are crucial for determining how different conditioning protocols influence the immediate and long-term success of dental restorations. nih.gov
Shear and Micro-Tensile Bond Strength Testing Methodologies
Bond strength testing is a critical methodology for assessing the performance of dental adhesives and conditioners. Both shear and micro-tensile bond strength tests are commonly employed to quantify the adhesive potential of this compound.
Shear Bond Strength Testing
In shear bond strength testing, a restorative material, typically a composite resin, is bonded to a flat dentin surface that has been treated with this compound. A shear force is then applied to the bonded interface until failure occurs. The force required to cause this failure is recorded and calculated as the shear bond strength in megapascals (MPa).
One study evaluated the durability of the chemical bond formed by four different materials, including Tenure bonding agent, attached directly to tooth structure. The research found that Tenure bonding agent exhibited the strongest bond at each thermocycling time point. Furthermore, while the bond strength of other tested materials remained unchanged, the bond strength for Tenure bonding agent increased with thermocycling, indicating a durable and strengthening bond over time nih.gov.
Micro-Tensile Bond Strength Testing
The micro-tensile bond strength (μTBS) test, introduced in 1994, has become a standard for evaluating the bond strength of adhesive systems nih.gov. This method allows for the testing of smaller and more specific areas of the bonded interface, providing a more detailed and discriminating assessment of bond strength nih.gov. The procedure involves bonding a composite resin to the conditioned dentin surface, after which the tooth is sectioned into thin slabs or beams. These beams are then subjected to a tensile force until they fracture, and the μTBS is calculated.
Research has shown that the performance of adhesive systems is dependent on the dentin conditioner used nih.gov. Studies have investigated the effect of various dentin treatments on the micro-tensile bond strength of different adhesive systems. For instance, pre-treatment with a mild etchant was found to improve the bond strength of certain adhesives, suggesting that the depth of demineralization plays a crucial role in resin infiltration and bond strength nih.gov. While specific μTBS values for this compound were not detailed in the provided search results, the methodology is a standard and vital tool for evaluating its performance.
The use of a polyalkenoic acid conditioner, a component of some dentin conditioning systems, has been shown to significantly improve the micro-tensile bond strength to dentin, particularly when the remaining dentin thickness is greater researchgate.net. However, other studies have reported no significant increase in μTBS with the use of a polyalkenoic acid conditioner before the application of glass ionomer cement-based materials researchgate.net.
Interactive Data Table: Summary of Bond Strength Findings for Dentin Conditioners
| Conditioner/Adhesive System | Test Type | Key Finding |
| Tenure bonding agent | Shear Bond Strength | Strongest bond at each thermocycling time; bond strength increased with thermocycling nih.gov. |
| Polyalkenoic acid conditioner | Micro-Tensile Bond Strength | Significantly improved µTBS with increased remaining dentin thickness researchgate.net. |
| Various acid-based conditioners | Micro-Tensile Bond Strength | Significantly improved long-term bond strength under both wet and dry bonding conditions nih.gov. |
| Self-etching primer as conditioner | Micro-Tensile Bond Strength | Improved bond strength of a simplified, total-etch adhesive system nih.gov. |
Permeability and Fluid Flow Studies in Dentin
Dentin is a permeable tissue containing numerous microscopic tubules that extend from the pulp to the enamel-dentin junction nih.gov. The movement of fluid within these tubules is believed to be a key factor in dentin sensitivity, a phenomenon explained by the hydrodynamic theory of pain ivorygraft.com. Dentin conditioners can alter dentin permeability by removing the smear layer and demineralizing the dentin surface, which in turn can affect the bonding of restorative materials and dentin sensitivity elsevierpure.comnih.gov.
Electrochemical Impedance Technique
One in vitro method used to evaluate the effect of dentin conditioners on permeability is the electrochemical impedance technique nih.gov. This method measures the electrical resistance of dentin disks before and after the application of a conditioner. A decrease in resistance indicates an increase in ionic conduction through the dentin and thus, an increase in permeability nih.gov43.230.198. Studies using this technique have shown that the application of various acid conditioners leads to a drop in dentin resistance, signifying increased permeability 43.230.198. The extent of this increase varies depending on the type and strength of the acid used nih.gov43.230.198.
Fluid Flow Measurement
Direct measurement of fluid flow across dentin is another important methodology. This can be achieved in vitro by applying a simulated pressure to a dentin disk and measuring the rate of fluid movement nih.govresearchgate.net. Such studies have demonstrated that only dentin surfaces etched with certain acids, like phosphoric acid, show a significant increase in permeability nih.govresearchgate.net. Other conditioning agents may not produce the same effect nih.govresearchgate.net.
The movement of dentinal fluid can be observed in real-time using specialized devices koreamed.org. This allows for the examination of changes in fluid flow during and after the application of desensitizing agents, which often function by occluding dentinal tubules to reduce fluid movement and alleviate hypersensitivity ivorygraft.comkoreamed.org.
Research has indicated that the presence of a smear layer, a layer of debris created during cavity preparation, can reduce dentin permeability by up to 86% jocpd.com. The removal of this smear layer by conditioners is therefore a significant factor in altering dentin permeability nih.gov.
Interactive Data Table: Research Findings on Dentin Permeability
| Research Methodology | Dentin Conditioner Type | Effect on Permeability |
| Electrochemical Impedance | Acid Conditioners | Increased permeability (decreased resistance) nih.gov43.230.198. |
| Fluid Flow Measurement | Phosphoric Acid | Significant increase in permeability nih.govresearchgate.net. |
| Fluid Flow Measurement | Other Conditioners | No significant effect on permeability nih.govresearchgate.net. |
| - | Smear Layer Removal | Increases dentin permeability nih.gov. |
Theoretical Frameworks and Research Paradigms in Dentin Bonding Relevant to Tenure Dentin Conditioner
The Hybrid Layer Concept and its Academic Significance
The foundation of modern adhesive dentistry rests on the ability to create a durable and stable bond between restorative materials and the tooth structure. A pivotal concept in achieving this bond to dentin is the formation of the "hybrid layer," also known as the resin-dentin interdiffusion zone. nih.govbiomimeticstudyclub.comresearchgate.net This structure is not merely a layer of adhesive on the tooth; instead, it is a composite structure, a blend of resin and tooth tissue created at the microscopic level. dentalproductsreport.com The academic significance of the hybrid layer lies in its role as the primary mechanism for micromechanical bonding to dentin, providing retention and sealing for dental restorations. biomimeticstudyclub.com
The formation of the resin-dentin interdiffusion zone is a multi-step process initiated by the application of a dentin conditioner. nih.gov This process fundamentally alters the dentin surface to make it receptive to adhesive resins.
Conditioning: An acidic or chelating agent is applied to the dentin surface. nih.govbohrium.com This step demineralizes the superficial layer of intertubular and peritubular dentin to a specific depth, removing the mineral component (hydroxyapatite) while leaving the collagen fibril network exposed. nih.govscielo.br The conditioner also removes or modifies the smear layer, which is a layer of debris created during tooth preparation.
Priming and Infiltration: Following conditioning, hydrophilic resin monomers, often carried in a solvent like acetone (B3395972) or ethanol (B145695), are applied. nih.govyoutube.com These monomers penetrate the exposed, water-filled collagen meshwork. youtube.com The solvent displaces the water, allowing the resin to flow into the microscopic spaces created by demineralization. youtube.com
Polymerization: The infiltrated resin is then polymerized (cured), creating a micromechanical interlock with the collagen fibrils. biomimeticstudyclub.com This process results in the formation of the hybrid layer—an acid-resistant, resin-impregnated layer that is a transitional zone between the underlying, unaltered dentin and the adhesive resin. nih.govdentalproductsreport.com
The characteristics of this zone are critical to the success of the bond. It is a three-dimensional polymer/collagen network that provides a continuous and stable link. biomimeticstudyclub.com Scanning and transmission electron microscopy have confirmed the presence of this interdiffusion zone, revealing sublayers with distinct ultrastructures. nih.gov The quality and uniformity of the hybrid layer, rather than just its thickness, are considered paramount for achieving high bond strength and long-term durability. dentalproductsreport.com
| Characteristic | Description | Primary Function | Relevant Sources |
|---|---|---|---|
| Composition | An intermingled network of polymerized adhesive resin and dentinal collagen fibrils. | Creates a composite structure that bridges the gap between mineralized dentin and the restorative material. | nih.govbiomimeticstudyclub.comdentalproductsreport.com |
| Formation Mechanism | Infiltration and subsequent polymerization of resin monomers into a demineralized dentin surface. | Enables micromechanical interlocking at a microscopic level. | nih.gov |
| Location | Forms at the interface between the adhesive system and the dentin substrate. | Acts as the foundational layer for the adhesive bond to dentin. | nih.gov |
| Appearance | Identified by electron microscopy as a distinct zone with sublayers, demarcated from the underlying unaffected dentin. | Provides a visual and structural confirmation of resin infiltration and hybridization. | nih.gov |
The dominant theory explaining the adhesion of resin to dentin is that of micro-mechanical interlocking. nih.gov This theory posits that bonding is achieved not through a chemical reaction with the dentin itself, but by creating microscopic irregularities on the dentin surface into which the adhesive resin can flow and mechanically lock upon polymerization. smilesofvirginia.comresearchgate.net
Dentin conditioning is the critical step that enables this mechanism. By selectively removing the hydroxyapatite (B223615) mineral, the conditioner exposes a porous, collagen-rich surface. nih.govbohrium.com This process creates microporosities within the intertubular dentin and widens the orifices of the dentinal tubules. scielo.brnih.gov The adhesive resin then infiltrates these spaces. The portion of the resin that penetrates the collagen network forms the hybrid layer, while the resin that flows into the dentinal tubules forms "resin tags." smilesofvirginia.com
Dentin Permeability and Fluid Dynamics in Research
Dentin is not a solid, inert substance; it is a vital, permeable tissue perforated by millions of microscopic channels known as dentinal tubules. scielo.brnih.gov These tubules run from the pulp to the dentin-enamel junction. nih.gov This inherent permeability presents a significant challenge in adhesive dentistry, as the dynamics of the fluid within these tubules can directly impact the bonding process. researchgate.netnih.gov
The dentinal tubules are filled with dentinal fluid, an interstitial fluid that originates from the pulp. youtube.comnih.gov This fluid is under a slight, constant, outward pressure from the pulp chamber. youtube.comyoutube.com When dentin is cut during cavity preparation and subsequently conditioned with an acid etchant, the tubules are opened, increasing the permeability of the dentin. nih.govjcdr.net
This outward flow of dentinal fluid can adversely affect the bonding procedure in several ways:
Incomplete Monomer Infiltration: The constant seepage of fluid can prevent the adhesive resin from fully penetrating the demineralized collagen network and the dentinal tubules. researchgate.netnih.gov
Dilution of Adhesives: The fluid can dilute the concentration of primers and adhesive monomers at the bonding interface, potentially leading to incomplete polymerization and a weaker bond. youtube.com
Phase Separation: Water from the dentinal fluid can become trapped within the adhesive layer, leading to the formation of water-filled channels that compromise the integrity and durability of the bond over time. nih.gov
Research using split-chamber devices to measure fluid movement in vitro has demonstrated that significant outward fluid shifts occur across dentin, particularly after acid-etching procedures. nih.gov The challenge for any adhesive system is to effectively manage this fluid and create a durable bond despite the inherently wet nature of the dentin substrate. youtube.com
Given the challenges posed by dentinal fluid, a key strategy in dentin bonding and managing hypersensitivity is the occlusion of dentinal tubules. nih.gov By blocking the tubules, the outward flow of fluid can be reduced, creating a more favorable substrate for bonding and reducing the sensitivity associated with the hydrodynamic theory. nih.gov
Research has explored several mechanisms for achieving tubule occlusion:
Smear Layer Preservation/Modification: The smear layer created during tooth preparation naturally occludes tubules and can reduce dentin permeability by as much as 86%. researchopenworld.com Some early adhesive systems were designed to modify and bond to this layer rather than completely removing it. nih.govyoutube.com
Precipitate Formation: Certain agents, such as oxalates and bioactive glasses, work by reacting with ions in the dentin or saliva to form insoluble crystal precipitates on the dentin surface and within the tubule orifices. researchgate.netmdpi.com These crystals physically block the tubules.
Resin Tag Formation: As part of the bonding process, adhesive resins that penetrate the tubules and polymerize form resin tags. These tags act as plugs, effectively sealing the tubule orifices and contributing to the reduction of permeability. scielo.br
The significance of tubule occlusion is twofold. First, it helps control the outward flow of dentinal fluid, which can improve the quality and longevity of the resin-dentin bond. nih.gov Second, it is the primary mechanism for treating dentin hypersensitivity, as blocking fluid movement prevents the stimulation of pulpal nerves. nih.gov Studies using scanning electron microscopy are frequently employed to visually confirm the effectiveness of different agents and techniques in occluding dentinal tubules. researchgate.netmdpi.com
| Occlusion Mechanism | Description of Research Findings | Significance in Bonding | Relevant Sources |
|---|---|---|---|
| Smear Layer | The smear layer, composed of cutting debris, effectively plugs tubule orifices and has been shown to prevent approximately 86% of fluid flow. Some conditioners modify this layer rather than fully removing it. | Reduces substrate wetness, but can be a weak layer to bond to if not properly managed. | youtube.comresearchopenworld.com |
| Chemical Precipitation (e.g., Oxalates) | Application of agents like potassium oxalate (B1200264) leads to the formation of oxalate crystals on the dentin surface and within tubules. SEM studies show these crystals can provide initial occlusion, though their longevity can be limited. | Provides a temporary reduction in permeability, creating a drier field for bonding procedures. | researchgate.net |
| Bioactive Glass | Bioactive glass particles react in an aqueous environment to form a hydroxyapatite-like layer that mechanically occludes tubules. This mechanism is effective and can be resistant to acid challenges. | Offers a durable method of reducing fluid flow, potentially improving the long-term seal of the restoration. | nih.govmdpi.com |
| Resin Tag Formation | Infiltration and polymerization of adhesive resin into tubules create physical plugs. This is an inherent part of the micro-mechanical bonding process. | Contributes to both bond strength and the sealing of the dentin, reducing post-operative sensitivity and fluid interference. | scielo.br |
Comparative Academic Research on Tenure Dentin Conditioner
Comparison with Other Acidic Dentin Conditioners
Tenure Dentin Conditioner, which contains aluminum oxalate (B1200264), functions differently from other acidic dentin conditioners by modifying the smear layer rather than completely removing it. This approach aims to create a suitable substrate for bonding without the aggressive demineralization associated with strong acids.
Differentiation from Phosphoric Acid Etchants in Research Models
Research models differentiate this compound from phosphoric acid etchants primarily based on their mechanism of action on the dentin smear layer and the underlying tooth structure. Phosphoric acid, typically used in a "total-etch" technique, is a strong acid that completely removes the smear layer and demineralizes the underlying dentin to a significant depth. This process exposes a collagen network that adhesive resins can penetrate to form a hybrid layer. scribd.comnih.gov
In contrast, this compound, an oxalate-based solution, is considered a milder acidic conditioner. Instead of complete removal, it modifies the smear layer. nih.govelsevierpure.com The oxalate component reacts with the calcium ions in the dentin and smear layer to form insoluble calcium oxalate crystals. nih.gov These crystals become integrated into the smear layer and can occlude the dentinal tubules. nih.govnih.gov This mechanism results in a surface that is less permeable and more resistant to subsequent acid attack. nih.govelsevierpure.comscilit.com
Studies have shown that while phosphoric acid creates a deeply demineralized and porous surface, oxalate treatments result in a less permeable dentin surface. nih.gov This fundamental difference in how they interact with dentin—complete removal and demineralization versus modification and crystal deposition—is a key differentiator in research models.
Table 1: Comparison of Dentin Surface Treatment Effects
| Feature | This compound (Aluminum Oxalate) | Phosphoric Acid Etchant |
|---|---|---|
| Smear Layer | Modified and integrated with calcium oxalate crystals | Completely removed |
| Dentinal Tubules | Often occluded with crystalline precipitates | Opened and widened |
| Dentin Permeability | Generally decreased | Significantly increased |
| Collagen Exposure | Minimal | Extensive |
| Mechanism | Chemical reaction forming insoluble precipitates | Demineralization and dissolution |
Contrasting Effects with Chelating Agents (e.g., EDTA) and Polyacrylic Acid
The effects of this compound also contrast with those of chelating agents like Ethylenediaminetetraacetic acid (EDTA) and other acidic conditioners such as polyacrylic acid.
EDTA , as a chelating agent, primarily removes the inorganic components of the smear layer by binding with calcium ions. This action can effectively clean the dentin surface and open dentinal tubules without the aggressive demineralization seen with phosphoric acid. Research has explored EDTA as a conditioning agent, with some studies indicating that it can improve the bond strength of certain adhesive systems by effectively removing the smear layer without significantly altering the collagen network. ijcmph.comnih.govjida.ir However, the effectiveness can be inconsistent depending on the adhesive system used. nih.gov
Polyacrylic acid , commonly used as a conditioner for glass ionomer cements, is a weak acid that partially removes the smear layer and increases the surface energy of dentin, which improves wetting and facilitates chemical bonding of the glass ionomer. nih.govprevestdenpro.comthejcdp.comresearchgate.net It is considered a mild conditioner that does not aggressively demineralize the dentin. thejcdp.com Studies have shown that polyacrylic acid conditioning can significantly improve the shear bond strength of glass ionomer cements compared to unconditioned dentin. nih.govresearchgate.net
In contrast to both, Tenure's oxalate-based chemistry focuses on modifying and sealing the dentin surface through crystal formation rather than primarily removing the smear layer's mineral content (like EDTA) or gently cleaning and preparing the surface for chemical adhesion (like polyacrylic acid). This leads to a different surface morphology and interaction with adhesive materials.
Table 2: Shear Bond Strength of Different Conditioners with Resin-Modified Glass Ionomer Cements (RMGICs)
| Dentin Conditioner | Mean Shear Bond Strength (MPa) | Standard Deviation (MPa) |
|---|---|---|
| 10% Polyacrylic Acid | 11.56 | ± 3.15 |
| 37% Phosphoric Acid + 5% NaOCl | 8.06 | ± 1.78 |
| 1.1% APF Gel | 8.83 | ± 1.55 |
| No Conditioning | 3.07 | ± 0.78 |
Note: This table is based on data from a study on Fuji II LC and does not include this compound directly, but illustrates the relative performance of other conditioners. thejcdp.com
Evaluation of Smear Layer Management Strategies in Relation to this compound
The management of the smear layer is a critical aspect of adhesive dentistry, with philosophies generally divided into either its complete removal ("total-etch") or its modification and incorporation into the bond ("smear layer modification").
Research on Optimized Smear Layer Integration for Bonding
Research into optimizing the integration of the smear layer for durable bonding has explored various chemical and mechanical approaches. The goal is to create a stable interface between the restorative material and the tooth that resists degradation.
With oxalate-based conditioners like Tenure, the integration of the smear layer is achieved through the formation of an acid-resistant layer of calcium oxalate crystals. nih.govelsevierpure.com This modified smear layer becomes part of the bonding interface. The effectiveness of this integration depends on the ability of the adhesive resin to bond to this modified surface.
Studies have investigated the permeability of dentin treated with oxalates, showing that this treatment can effectively reduce fluid flow through the dentinal tubules. nih.gov This reduction in permeability can be beneficial in reducing post-operative sensitivity. The integration of the smear layer through oxalate treatment represents a unique approach to bonding, relying on chemical modification to create a favorable substrate, in contrast to the complete removal and replacement strategy of total-etch systems.
Future Research Trajectories in Dentin Conditioning Science and Potential Relevance for Tenure Dentin Conditioner
Strategies for Enhancing the Durability of the Adhesive Interface in Research Models
While achieving a strong initial bond to dentin is possible with current materials, maintaining that bond over many years in the challenging oral environment remains a primary goal of dental research. nih.govfrontiersin.org The degradation of the hybrid layer is a key factor in the loss of bond strength over time. nih.govmdpi.commdpi.com
The hybrid layer, a resin-infiltrated collagen network, is susceptible to degradation from two main sources: hydrolysis of the resin components and enzymatic degradation of the collagen fibrils. nih.govmdpi.comnih.gov Endogenous dentin enzymes, specifically matrix metalloproteinases (MMPs) and cysteine cathepsins, are activated by acidic conditioners and can break down unprotected collagen within the hybrid layer. nih.govpocketdentistry.com
A major avenue of research focuses on inhibiting these enzymatic degradation pathways. Chlorhexidine, a well-known antimicrobial agent, has been extensively studied as a non-specific MMP inhibitor. nih.govadre.rounits.it When applied to acid-etched dentin, it has been shown in vitro to preserve the hybrid layer and maintain bond durability. nih.govcompendiumlive.com Other strategies being investigated include the incorporation of enzyme-inhibiting monomers directly into adhesive systems and the use of collagen cross-linking agents to make the collagen matrix more resistant to enzymatic breakdown. nih.govpocketdentistry.comunits.it The potential for incorporating such inhibitory technologies into or alongside a conditioning step with a product like Tenure represents a logical direction for future product development.
Another innovative approach to enhancing the durability of the adhesive interface is to make it "bioactive." This involves using materials that can promote the remineralization of demineralized dentin at the interface, effectively "healing" the bond over time. nih.govscielo.edu.uy The development of bioactive restorative materials capable of remineralizing mineral-depleted sites at the dentin-adhesive interface is a primary goal in dental research. nih.gov
Research has focused on incorporating bioactive glasses, amorphous calcium phosphate (B84403) (ACP), and other calcium phosphate fillers into adhesive systems and restorative materials. nih.govnih.govunesp.br These materials can release calcium and phosphate ions, which can precipitate as apatite-like crystals within any gaps or demineralized zones at the interface, potentially sealing margins and reinforcing the hybrid layer. nih.govnih.gov Studies have shown that bioactive glasses can lead to mineral gain and increased microhardness at the resin-dentin interface. nih.gov The concept of a "therapeutic adhesive system" that not only bonds but also provides antibacterial and remineralizing activity is a significant future trajectory. compendiumlive.com For a conditioner like Tenure, this could mean exploring formulations that not only prepare the dentin surface but also prime it for interaction with a bioactive restorative material.
Table 2: Research Strategies for Enhancing Adhesive Interface Durability
| Strategy | Mechanism of Action | Examples of Investigated Agents |
|---|---|---|
| Enzyme Inhibition | Inactivates endogenous dentin proteases (MMPs, cathepsins) to prevent collagen degradation in the hybrid layer. nih.govpocketdentistry.com | Chlorhexidine, quaternary ammonium (B1175870) methacrylates, enzyme-inhibiting monomers. nih.govpocketdentistry.comunits.it |
| Collagen Cross-linking | Strengthens the collagen matrix, making it more resistant to enzymatic degradation. nih.govpocketdentistry.comunits.it | Proanthocyanidins, glutaraldehyde. |
| Biomimetic Remineralization | Uses bioactive materials to promote the deposition of mineral within demineralized zones of the hybrid layer. nih.govscielo.edu.uy | Bioactive glasses, nanoparticles of hydroxyapatite (B223615), amorphous calcium phosphate (ACP). nih.govnih.govyoutube.com |
| Ethanol-Wet Bonding | Replaces water within the demineralized dentin matrix with ethanol (B145695) to improve resin infiltration and reduce hydrolytic degradation. frontiersin.orgnih.gov | Ethanol. |
Integration of Dentin Conditioning Research with Broader Biomaterials Science
The future of dentin conditioning is intrinsically linked to advances in the broader field of biomaterials science. The traditional role of a conditioner was simply to modify the dentin surface to promote adhesion. However, contemporary research views the dentin-adhesive interface as a dynamic biological zone where materials can actively interact with the tooth structure to promote healing and regeneration. researchgate.netelsevierpure.com
This paradigm shift means that future conditioners may be designed not just for bonding, but as part of a system that stimulates reparative dentin formation or actively combats bacterial biofilms. researchgate.netnih.gov Research into bioactive materials, such as calcium silicate (B1173343) cements and bioactive glasses, has shown that these materials can stimulate the deposition of mineralized tissue. unesp.brresearchgate.net The interaction of conditioning agents with these bioactive materials is a critical area of study. For example, how a conditioner alters the dentin surface could influence the release of growth factors from the dentin matrix, which in turn could modulate the response of pulp cells. elsevierpure.comcellmolbiol.org
The integration with nanotechnology is also crucial. The use of nanoparticles, such as nano-sized amorphous calcium phosphate or silver nanoparticles, in adhesive and restorative systems aims to enhance mechanical properties, provide antibacterial effects, and promote remineralization. nih.govthejcdp.com Understanding how conditioners affect the penetration and distribution of these nanoparticles within the dentinal tubules and hybrid layer is essential for optimizing their therapeutic effects. thejcdp.com Therefore, the evolution of Tenure Dentin Conditioner could involve its optimization for use with these emerging bioactive and nanostructured materials, ensuring its continued relevance in an increasingly integrated and biologically focused approach to restorative dentistry.
Q & A
Q. How can computational modeling enhance the optimization of this compound’s formulation?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
